Cas no 104700-58-5 (2,4-dioxo-3-phenyl-n-propan-2-ylimidazolidine-1-carboxamide)

2,4-dioxo-3-phenyl-n-propan-2-ylimidazolidine-1-carboxamide structure
104700-58-5 structure
Product Name:2,4-dioxo-3-phenyl-n-propan-2-ylimidazolidine-1-carboxamide
CAS No:104700-58-5
MF:C13H15N3O3
MW:261.276502847672
CID:1146576
PubChem ID:71333284
Update Time:2025-04-20

2,4-dioxo-3-phenyl-n-propan-2-ylimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2,4-dioxo-3-phenyl-n-propan-2-ylimidazolidine-1-carboxamide
    • 104700-58-5
    • DTXSID30761571
    • 2,4-Dioxo-3-phenyl-N-(propan-2-yl)imidazolidine-1-carboxamide
    • Inchi: 1S/C13H15N3O3/c1-9(2)14-12(18)15-8-11(17)16(13(15)19)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,14,18)
    • InChI Key: YAPYMCOIVZGZTJ-UHFFFAOYSA-N
    • SMILES: O=C1N(C2C=CC=CC=2)C(CN1C(NC(C)C)=O)=O

Computed Properties

  • Exact Mass: 261.11134135g/mol
  • Monoisotopic Mass: 261.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 73.21000
  • LogP: 1.78050

2,4-dioxo-3-phenyl-n-propan-2-ylimidazolidine-1-carboxamide Related Literature

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